Cas no 2228308-20-9 (3-amino-2-methyl-2-(1-phenylcyclopentyl)propan-1-ol)

• Product Name: 3-amino-2-methyl-2-(1-phenylcyclopentyl)propan-1-ol
• CAS No: 2228308-20-9
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 6526709
• PubChem ID: 165757643
• Update Time: 2025-10-29

3-amino-2-methyl-2-(1-phenylcyclopentyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(1-phenylcyclopentyl)propan-1-ol
• EN300-1864562
• 2228308-20-9

• Inchi： 1S/C15H23NO/c1-14(11-16,12-17)15(9-5-6-10-15)13-7-3-2-4-8-13/h2-4,7-8,17H,5-6,9-12,16H2,1H3
• InChI Key： KJIYWNZWTVWSOR-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-methyl-2-(1-phenylcyclopentyl)propan-1-ol

3-Amino-2-Methyl-2-(1-Phenylcyclopentyl)Propan-1-Ol: A Comprehensive Overview

The compound 3-amino-2-methyl-2-(1-phenylcyclopentyl)propan-1-ol, identified by the CAS number 2228308-20-9, is a complex organic molecule with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its amino group, methyl substituent, and a cyclopentyl ring fused with a phenyl group, making it a versatile molecule with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of 3-amino groups in various biological systems. The presence of this functional group in the molecule allows for potential interactions with enzymes and receptors, which could be exploited in the development of new therapeutic agents. The methyl substituent further enhances the molecule's stability and bioavailability, making it an attractive candidate for further research.

The cyclopentyl ring in the compound contributes to its structural rigidity, which is crucial for maintaining specific conformations necessary for biological activity. The fusion of this ring with a phenyl group introduces additional aromaticity and electronic effects, which can influence the molecule's reactivity and selectivity in various chemical reactions. This combination of structural features makes 3-amino-2-methyl-2-(1-phenylcyclopentyl)propan-1-ol a valuable building block in organic synthesis.

In terms of synthesis, researchers have developed several efficient methods to construct this compound. One approach involves the use of palladium-catalyzed cross-coupling reactions, which enable the formation of the carbon-carbon bonds necessary for assembling the complex structure. Another method employs enzymatic catalysis, leveraging biocatalysts to achieve high yields and selectivity. These advancements underscore the compound's importance in modern synthetic chemistry.

The application of 3-amino-containing compounds in drug discovery has been extensively explored. For instance, derivatives of this compound have shown promise as inhibitors of certain kinases involved in cancer progression. The ability to modify the molecule's structure further enhances its potential as a lead compound for developing novel therapeutics.

In conclusion, 3-amino-2-methyl-2-(1-phenylcyclopentyl)propan-1-oL, with its unique structural features and versatile functional groups, represents a significant advancement in organic chemistry. Its role as a building block in drug design and its potential applications in therapeutic development make it an area of continued research interest. As new methodologies and insights emerge, this compound is likely to play an even more prominent role in advancing our understanding of complex molecular systems.